Cas no 76982-34-8 (1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]-
• CAS No: 76982-34-8
• MF: C₁₂H₈F₃N₅O₂
• MW: 311.219431877136
• CID: 1783093
• Update Time: 2024-11-27

1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]-
• 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-[2-nitro-4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H8F3N5O2/c1-6-8(5-16)11(17)19(18-6)9-3-2-7(12(13,14)15)4-10(9)20(21)22/h2-4H,17H2,1H3
• InChI Key： ZQYDPARINBRDDN-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2[N+]([O-])=O)C(N)=C(C#N)C(C)=N1

Computed Properties

• Exact Mass: 311.06314

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Melting Point: 215 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 462.5±45.0 °C(Predicted)
• PSA: 110.77
• pka: -1.77±0.14(Predicted)